1,7,7-trimethyl-, acetate, exo-(+-)-Bicyclo[2.2.1]heptan-2-ol

• CAS No.: 17283-45-3
• Product Name: 1,7,7-trimethyl-, acetate, exo-(+-)-Bicyclo[2.2.1]heptan-2-ol
• Molecular Formula: C12H20O2
• Molecular Weight: 196.29 g/mol
• IUPAC Name: [(1R,2R,4R)-1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl] acetate
• Standard InChI: InChI=1S/C12H20O2/c1-8(13)14-10-7-9-5-6-12(10,4)11(9,2)3/h9-10H,5-7H2,1-4H3/t9-,10-,12+/m1/s1
• Standard InChIKey: KGEKLUUHTZCSIP-FOGDFJRCSA-N
• Isomeric SMILES: CC(=O)O[C@@H]1C[C@H]2CC[C@@]1(C2(C)C)C
• SMILES: CC(=O)OC1CC2CCC1(C2(C)C)C
• Canonical SMILES: CC(=O)OC1CC2CCC1(C2(C)C)C
• Boiling Point: 220-224 °C
• Colorform: Colorless to very pale straw-colored liquid
• Density: 0.978 at °C; 0.979-0.984
• Flash Point: 190 °F (88 °C) /closed cup/
• Physical Description: Liquid; Colourless to very pale straw coloured liquid; Camphoraceous, piney, balsamic aroma
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water 9.721 mg/L at 25 °C (est); Insoluble in water; Soluble in most fixed oils and in mineral oil; Soluble in alcohol, fixed oils; slightly soluble in propylene glycol; In 70% alcohol, 1:3; slightly soluble in propylene glycol; insoluble in glycerin; Soluble in most fixed oils; Slightly soluble in propylene glycol; Insoluble in water, glycerin; Soluble (in ethanol)
• Synonyms: isobornyl acetate; pichtosin
• Vapor Pressure: 0.107 mm Hg at 25 °C (est)
• PubChem Compound: 637531
• Last Modified: Nov 11 2021